Cas no 1546530-31-7 (4-Bromo-3-[(dipropylamino)methyl]aniline)

• Product Name: 4-Bromo-3-[(dipropylamino)methyl]aniline
• CAS No: 1546530-31-7
• MF: C₁₃H₂₁BrN₂
• MW: 285.223242521286
• CID: 6431981
• PubChem ID: 115297521
• Update Time: 2025-06-10

4-Bromo-3-[(dipropylamino)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-[(dipropylamino)methyl]aniline
• EN300-714463
• 1546530-31-7
• 4-Bromo-3-[(dipropylamino)methyl]aniline

• Inchi： 1S/C13H21BrN2/c1-3-7-16(8-4-2)10-11-9-12(15)5-6-13(11)14/h5-6,9H,3-4,7-8,10,15H2,1-2H3
• InChI Key： FZASMWWFNFXSND-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CN(CCC)CCC)N

Computed Properties

• Exact Mass: 284.08881g/mol
• Monoisotopic Mass: 284.08881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-Bromo-3-[(dipropylamino)methyl]aniline

Comprehensive Overview of 4-Bromo-3-[(dipropylamino)methyl]aniline (CAS No. 1546530-31-7)

4-Bromo-3-[(dipropylamino)methyl]aniline, with the CAS number 1546530-31-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aniline derivatives, which are widely utilized in the synthesis of dyes, pharmaceuticals, and advanced materials. The presence of both a bromo substituent and a dipropylamino group in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for 4-Bromo-3-[(dipropylamino)methyl]aniline has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors, which are crucial in targeting specific enzymes or receptors. The compound's unique structure allows for the introduction of additional functional groups, enabling the creation of libraries of derivatives for high-throughput screening.

One of the most frequently searched topics related to this compound is its synthetic route. The synthesis of 4-Bromo-3-[(dipropylamino)methyl]aniline typically involves multi-step reactions, starting from commercially available precursors. Key steps often include bromination, amination, and reductive alkylation. Optimizing these reactions to improve yield and purity is a common focus in organic chemistry forums and research publications.

Another area of interest is the compound's physicochemical properties. Understanding its solubility, stability, and reactivity under various conditions is essential for its application in industrial and laboratory settings. For instance, the logP value of 4-Bromo-3-[(dipropylamino)methyl]aniline is a critical parameter for predicting its behavior in biological systems, making it a hot topic among medicinal chemists.

The compound's potential in agrochemical research is also noteworthy. With the growing need for sustainable farming solutions, researchers are exploring its derivatives as potential pesticides or herbicides. The bromo and amino functional groups in its structure provide sites for further modifications, allowing the development of compounds with targeted activity against pests or weeds.

In the context of green chemistry, there is increasing interest in developing eco-friendly synthetic methods for 4-Bromo-3-[(dipropylamino)methyl]aniline. Researchers are investigating catalytic processes and solvent-free reactions to minimize environmental impact. This aligns with the broader trend of reducing hazardous waste in chemical manufacturing, a topic frequently discussed in sustainability-focused publications.

From a regulatory perspective, it is important to note that 4-Bromo-3-[(dipropylamino)methyl]aniline is not classified as a hazardous substance under major global regulations. However, proper handling and storage are always recommended to ensure safety in laboratory and industrial environments. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use.

The compound's spectroscopic data, including NMR and IR spectra, are often requested by researchers for identification and purity assessment. These datasets are invaluable for quality control and are commonly shared in scientific databases and research papers. Advanced techniques like mass spectrometry and HPLC are also employed to characterize the compound thoroughly.

In summary, 4-Bromo-3-[(dipropylamino)methyl]aniline (CAS No. 1546530-31-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity make it a valuable tool for researchers exploring new chemical entities. As the scientific community continues to innovate, this compound is likely to remain a focal point in organic synthesis and drug development.